(Z)-3-(3-chlorophenyl)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(3-chlorophenyl)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C19H13ClN2OS/c1-23-17-7-3-5-14(10-17)18-12-24-19(22-18)15(11-21)8-13-4-2-6-16(20)9-13/h2-10,12H,1H3/b15-8-
• InChI Key: JRRLXAXCXXGEAG-NVNXTCNLSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)C(=CC3=CC(=CC=C3)Cl)C#N
• Isomeric SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)/C(=C\C3=CC(=CC=C3)Cl)/C#N
• Molecular Formula: C19H13ClN2OS
• Molecular Weight: 352.8 g/mol

Description

(Z)-3-(3-chlorophenyl)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile, commonly known as CCTA, is a chemical compound that belongs to the family of acrylonitrile derivatives. This compound has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Aggregation-Induced Emission (AIE) and Piezochromic Behavior

A novel diphenylacrylonitrile derivative exhibiting aggregation-enhanced emission (AIE) effects was synthesized, demonstrating interesting piezochromic behaviors under hydrostatic pressure. This compound changes fluorescence color from light green to red upon application of pressure, indicating potential applications in pressure sensing and fluorescence-based detection technologies (Ouyang et al., 2016).

Reduction to Amino Derivatives

Reduction of similar acrylonitrile compounds with lithium aluminum hydride yielded amino derivatives, suggesting a pathway for the synthesis of novel organic compounds with potential applications in chemical synthesis and drug development (Frolov et al., 2005).

Herbicidal Activity

Compounds structurally related to (Z)-3-(3-chlorophenyl)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile have shown good herbicidal activities, indicating potential applications in agricultural chemistry for the development of new herbicides (Wang et al., 2004).

Cytotoxic Activities Against Cancer Cells

Research on acrylonitriles substituted with various heterocycles demonstrated in vitro cytotoxic potency against human cancer cell lines, suggesting their utility in the development of new anticancer agents (Sa̧czewski et al., 2004).

Enhanced Nonlinear Optical Limiting

Thiophene dyes derived from acrylonitrile compounds showed enhanced nonlinear optical limiting behavior, making them promising candidates for applications in optical communications and photonic devices to protect human eyes and optical sensors (Anandan et al., 2018).